Cas no 946314-17-6 (ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate)

Ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate is a specialized organic compound featuring a thiazole core functionalized with a cycloheptylcarbamoyl moiety and an ethyl carbamate group. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The cycloheptyl ring enhances lipophilicity, potentially improving membrane permeability, while the thiazole scaffold offers versatility in heterocyclic synthesis. The carbamate group provides stability and may serve as a prodrug moiety. Its well-defined molecular architecture makes it a valuable intermediate for designing bioactive molecules, particularly in developing enzyme inhibitors or receptor modulators. The compound's purity and structural specificity ensure reproducibility in research applications.
ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate structure
946314-17-6 structure
Product Name:ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate
CAS No:946314-17-6
MF:C15H23N3O3S
MW:325.426422357559
CID:6127454
PubChem ID:16883877
Update Time:2025-10-30

ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate
    • F5011-0154
    • ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
    • ethyl (4-(2-(cycloheptylamino)-2-oxoethyl)thiazol-2-yl)carbamate
    • AKOS024488564
    • 946314-17-6
    • ethyl N-[4-[2-(cycloheptylamino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
    • Inchi: 1S/C15H23N3O3S/c1-2-21-15(20)18-14-17-12(10-22-14)9-13(19)16-11-7-5-3-4-6-8-11/h10-11H,2-9H2,1H3,(H,16,19)(H,17,18,20)
    • InChI Key: QFCWHANBFACCMV-UHFFFAOYSA-N
    • SMILES: S1C(NC(=O)OCC)=NC(=C1)CC(NC1CCCCCC1)=O

Computed Properties

  • Exact Mass: 325.14601278g/mol
  • Monoisotopic Mass: 325.14601278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 109Ų

ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5011-0154-2μmol
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
2μmol
$57.0 2023-09-10
Life Chemicals
F5011-0154-5μmol
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
5μmol
$63.0 2023-09-10
Life Chemicals
F5011-0154-10μmol
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
10μmol
$69.0 2023-09-10
Life Chemicals
F5011-0154-20μmol
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
20μmol
$79.0 2023-09-10
Life Chemicals
F5011-0154-1mg
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
1mg
$54.0 2023-09-10
Life Chemicals
F5011-0154-2mg
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
2mg
$59.0 2023-09-10
Life Chemicals
F5011-0154-3mg
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
3mg
$63.0 2023-09-10
Life Chemicals
F5011-0154-4mg
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
4mg
$66.0 2023-09-10
Life Chemicals
F5011-0154-5mg
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
5mg
$69.0 2023-09-10
Life Chemicals
F5011-0154-10mg
ethyl N-{4-[(cycloheptylcarbamoyl)methyl]-1,3-thiazol-2-yl}carbamate
946314-17-6
10mg
$79.0 2023-09-10

Additional information on ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate

Introduction to Ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate (CAS No. 946314-17-6)

Ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate, identified by its CAS number 946314-17-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a cycloheptyl moiety and a thiazole ring system, contribute to its unique chemical properties and biological interactions.

The cycloheptyl group, a saturated hydrocarbon ring with seven carbon atoms, is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly valuable in drug design, as it can improve the bioavailability and target specificity of therapeutic agents. In contrast, the thiazole ring is a heterocyclic compound that is widely recognized for its role in various biological processes. Thiazole derivatives are commonly found in natural products and have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties.

The combination of these structural elements in Ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate suggests that it may possess multiple biological activities. The carbamate functional group further contributes to the molecule's reactivity and potential interactions with biological targets. This compound has been synthesized and characterized by advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.

In recent years, there has been growing interest in the development of novel therapeutic agents based on thiazole derivatives due to their broad spectrum of biological activities. Research has shown that thiazole-based compounds can modulate various cellular processes, including enzyme inhibition, receptor binding, and signal transduction pathways. Ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate has been investigated for its potential role in these processes, with initial studies suggesting promising results.

The synthesis of Ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate involves a multi-step reaction sequence that requires careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies allows for the introduction of complex functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently.

One of the key challenges in the development of this compound is its solubility in common organic solvents used for biological assays. However, modifications to the molecular structure have been explored to enhance solubility while preserving biological activity. These modifications include the introduction of polar functional groups or the use of prodrugs to improve water solubility without compromising efficacy.

Ethical considerations are paramount in all stages of pharmaceutical research and development. The synthesis and testing of Ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate adhere to strict regulatory guidelines to ensure safety and environmental responsibility. All procedures are conducted with appropriate safety measures in place to protect researchers and minimize waste generation.

The potential applications of Ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate extend beyond basic research. Its unique structural features make it a valuable candidate for further development into novel therapeutics targeting various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, Ethyl N-{4-(cycloheptylcarbamoyl)methyl-1,3-thiazol-2-yl}carbamate represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups offer numerous opportunities for further research and development. As our understanding of biological processes continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new treatments for human diseases.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd